![molecular formula C8H15NO B595886 3-Isopropylpiperidin-4-one CAS No. 150668-81-8](/img/structure/B595886.png)
3-Isopropylpiperidin-4-one
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Overview
Description
3-Isopropylpiperidin-4-one is a synthetic compound of the piperidine class. It is a white to yellow solid with a molecular weight of 177.67 . The IUPAC name for this compound is this compound hydrochloride .
Synthesis Analysis
A series of 2,6-diaryl-3-methyl-4-piperidones, which are similar to this compound, were synthesized by Mannich reaction (condensation) of ethyl methyl ketone, benzaldehyde, substituted aromatic aldehydes, and ammonium acetate . Thiosemicarbazone derivatives of 2,6-diaryl-3-methyl-4-piperidones were synthesized by reaction of 2,6-diaryl-3-methyl-4-piperidones with thiosemicarbazide .Molecular Structure Analysis
The molecular formula of this compound is C8H15NO . The InChI code for this compound is 1S/C8H15NO.ClH/c1-6(2)7-5-9-4-3-8(7)10;/h6-7,9H,3-5H2,1-2H3;1H .Chemical Reactions Analysis
Piperidines, including this compound, are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 177.67 . The storage temperature for this compound is 2-8°C .Scientific Research Applications
Antibacterial Applications : 3-Hydroxypyridine-4-one derivatives, related to 3-Isopropylpiperidin-4-one, have shown good inhibitory activity against bacterial strains. Novel derivatives have been proposed for improved antibacterial activity against Staphylococcus aureus (Sabet et al., 2012).
Cancer Treatment : A study involving 3-aminopyridine-2-carboxaldehyde thiosemicarbazone (3-AP), a ribonucleotide reductase inhibitor related to this compound, showed its potential in cancer treatment, achieving relevant tumor inhibitory concentrations without significant toxicity (Feun et al., 2002).
Metabolic Disease Management : Research involving compounds structurally similar to this compound, such as 5-hydroxyindole-2-carboxylic acid amides, indicated their potential as histamine-3 receptor inverse agonists, beneficial for obesity treatment (Pierson et al., 2009).
Drug Development for Schizophrenia : Derivatives like 4-benzoylpiperidine and 3-(piperidin-4-yl)benzo[d]isoxazole, structurally related to this compound, were studied as GlyT1 inhibitors in drug development for schizophrenia (Liu et al., 2015).
Iron Chelation : Derivatives of 3,4-hydroxypyridinones, similar to this compound, have been extensively studied for iron sequestration and found applications in treating iron overload diseases (Cusnir et al., 2017).
Antimicrobial Profile : Novel 3-benzyl-2,6-diarylpiperidin-4-one derivatives, related to this compound, have shown promising antimicrobial activity against various bacterial and fungal strains (Sahu et al., 2013).
Pharmacokinetic Studies : A pharmacokinetic study of 3-aminopyridine-2-carboxaldehyde thiosemicarbazone (3-AP) was conducted to understand its distribution and effects in advanced-stage solid cancers (Chao et al., 2012).
Mechanism of Action
Target of Action
Piperidine derivatives, which include 3-isopropylpiperidin-4-one, have been utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .
Mode of Action
Piperidine derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target .
Biochemical Pathways
Piperidine derivatives are known to affect a wide range of biochemical pathways, depending on the specific derivative and its targets .
Pharmacokinetics
Piperidine derivatives are known to have a wide range of pharmacokinetic properties, depending on the specific derivative .
Result of Action
Piperidine derivatives are known to have a wide range of effects at the molecular and cellular level, depending on the specific derivative and its targets .
Action Environment
Environmental factors such as temperature, ph, and presence of other molecules can potentially influence the action of piperidine derivatives .
Safety and Hazards
Future Directions
Piperidines, including 3-Isopropylpiperidin-4-one, are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . These compounds could be used as a template for the future development through modification or derivatization to design more potent antimicrobial agents .
Properties
IUPAC Name |
3-propan-2-ylpiperidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-6(2)7-5-9-4-3-8(7)10/h6-7,9H,3-5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBVHMFOBWBIFIC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CNCCC1=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00677458 |
Source
|
Record name | 3-(Propan-2-yl)piperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00677458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
150668-81-8 |
Source
|
Record name | 3-(Propan-2-yl)piperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00677458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Q1: What is the typical conformation of the piperidine ring in 3-Isopropylpiperidin-4-one derivatives?
A: Research indicates that the piperidine ring in this compound derivatives generally adopts a chair conformation. For instance, in 2,6-Bis(3-fluorophenyl)-3-isopropylpiperidin-4-one, both independent molecules in the asymmetric unit display a chair conformation with equatorial orientations of the 3-fluorophenyl groups []. Similarly, in r-2,c-6-Bis(4-chlorophenyl)-t-3-isopropylpiperidin-4-one, the piperidine ring exists in a chair form, with equatorial orientations of the chlorophenyl and isopropyl groups [].
Q2: How does the substitution on the nitrogen atom of the piperidine ring influence the conformation?
A: Studies on N-substituted r(2),c(6)-bis(p-chlorophenyl)-t(3)-isopropylpiperidin-4-ones suggest that introducing electron-withdrawing groups like acyl groups at the nitrogen atom can significantly impact the conformation of the heterocyclic ring and the orientation of substituents []. This is attributed to the avoidance of severe A strain that would exist in the normal chair conformation with such substituents.
Q3: How are graph theory concepts being applied to the study of this compound derivatives?
A: Researchers are employing graph theory to analyze the structures of this compound derivatives like N-hydroxy-2,6-bis(p-chlorophenyl)-3-isopropylpiperidin-4-one semicarbazone and its thiosemicarbazone counterpart []. The compounds are divided into subgroups based on their structural features, and each subgroup is represented using different graph theory concepts like graceful tree graphs, non-graceful graphs, and cliques. This approach enables a mathematical representation of these compounds and offers insights into their structural complexities.
Q4: What insights do crystallographic studies provide about the structure of 2,6-Diphenyl‐3‐isopropylpiperidin‐4‐one?
A: Crystallographic analysis of 2,6-Diphenyl‐3‐isopropylpiperidin‐4‐one reveals that the two phenyl rings attached to the piperidine ring are oriented at an angle of 63.4° with respect to each other []. The 4-piperidone ring itself adopts a slightly distorted chair conformation. The crystal packing is stabilized by intermolecular N—H⋯O hydrogen bonds and van der Waals interactions.
Q5: Are there any reported applications of this compound derivatives in materials science?
A: While research on this compound derivatives is ongoing, one study explored the potential of cis-2,6-diphenyl-3-isopropylpiperidin-4-one as a new organic nonlinear optical (NLO) material []. The study investigated the compound's growth, thermal, and optical properties. This suggests that further exploration of this family of compounds for materials science applications could be promising.
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